Cas no 2172554-27-5 (2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine)

• Product Name: 2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine
• CAS No: 2172554-27-5
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6304028
• PubChem ID: 165599846
• Update Time: 2025-05-22

2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine
• 2172554-27-5
• EN300-1591654

• Inchi： 1S/C9H17N3/c1-4-9(2,7-10)8-5-6-12(3)11-8/h5-6H,4,7,10H2,1-3H3
• InChI Key： JBKIFCYZGROZNC-UHFFFAOYSA-N
• SMILES： N1=C(C=CN1C)C(C)(CN)CC

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine

Comprehensive Guide to 2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine (CAS No. 2172554-27-5): Properties, Applications, and Market Insights

The chemical compound 2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine (CAS No. 2172554-27-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This structurally unique amine derivative combines a pyrazole ring with a branched aliphatic chain, creating a versatile scaffold for various applications. The presence of both amine functionality and heterocyclic moiety in its structure makes it particularly interesting for drug discovery and material science applications.

Recent trends in chemical research show growing interest in nitrogen-containing heterocycles, with pyrazole derivatives being among the most studied classes. The 2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine structure offers multiple sites for chemical modification, making it valuable for creating libraries of compounds in medicinal chemistry. Researchers are particularly interested in how the steric effects of the branched chain influence the molecule's biological activity and physical properties.

The synthesis of 2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine typically involves multi-step organic reactions starting from commercially available pyrazole precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's focus on sustainable production methods. Analytical characterization of this compound requires advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis to ensure structural integrity and quality.

In pharmaceutical applications, the amine-pyrazole hybrid structure of 2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine shows promise as a building block for kinase inhibitors and GPCR modulators. The compound's ability to participate in hydrogen bonding and its moderate lipophilicity make it suitable for drug candidates targeting central nervous system disorders. Current research explores its potential in developing novel neuroprotective agents and anti-inflammatory compounds, addressing key healthcare challenges.

The agrochemical sector has shown interest in 2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine derivatives as potential plant growth regulators and pest control agents. The compound's structural features may contribute to improved systemic movement in plants and selective activity against agricultural pests. Recent patent literature suggests applications in developing next-generation sustainable crop protection products with reduced environmental impact.

Material science applications of 2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine include its use as a monomer or additive in specialty polymers. The pyrazole nitrogen atoms can coordinate with metal ions, making it potentially useful in creating functional materials with specific electronic or optical properties. Researchers are investigating its incorporation into coordination polymers and metal-organic frameworks (MOFs) for gas storage or separation applications.

From a commercial perspective, the market for 2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine is evolving with increasing demand from contract research organizations and specialty chemical suppliers. The compound's CAS number 2172554-27-5 serves as a unique identifier in global chemical databases and regulatory documentation. Current pricing trends reflect its status as a research-grade chemical with potential for scale-up as applications mature.

Quality control standards for 2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine typically specify minimum purity levels (often ≥95% by HPLC) and rigorous testing for residual solvents and heavy metals. Storage recommendations generally advise keeping the compound in cool, dry conditions under inert atmosphere to maintain stability, particularly protecting the amine functionality from oxidation.

Recent scientific publications have explored structure-activity relationships of 2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine derivatives, with particular focus on how modifications to the pyrazole ring or aliphatic chain affect biological properties. These studies contribute to the growing body of knowledge about structurally complex amines in medicinal chemistry and their potential therapeutic applications.

Environmental and safety assessments of 2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine follow standard protocols for research chemicals. While comprehensive toxicological data may be limited due to its status as a relatively new compound, preliminary studies suggest it should be handled with appropriate laboratory precautions. Researchers are encouraged to consult safety data sheets and conduct proper risk assessments before working with this material.

The future outlook for 2-methyl-2-(1-methyl-1H-pyrazol-3-yl)butan-1-amine appears promising, with potential applications expanding as research continues. Its unique combination of structural features positions it as a valuable intermediate in multiple fields, from drug discovery to advanced materials. As synthetic methods improve and applications are validated, this compound may transition from a research chemical to a commercially significant specialty chemical.